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Compound of Interest

Compound Name: STING agonist-7

Cat. No.: B12409850

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and
Disposal Information

This document provides comprehensive guidance on the proper disposal of STING (Stimulator
of Interferon Genes) agonist-7 (CAS No. 2767442-46-4), a non-nucleotide agonist used in
immunological research. Adherence to these procedures is critical for maintaining laboratory
safety and ensuring environmental compliance.

According to its Safety Data Sheet (SDS), STING agonist-7 is not classified as a hazardous
substance or mixture. However, as with any laboratory chemical, appropriate handling and
disposal practices are essential.

Key Safety and Disposal Information

The following table summarizes the essential safety information for STING agonist-7.
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Parameter

Information

Source

GHS Hazard Classification

Not a hazardous substance or

[1]

mixture
CAS Number 2767442-46-4 [1]
Molecular Formula C17H12N404 [1]
Molecular Weight 336.30 g/mol [1]

First Aid: Eye Contact

Flush eyes immediately with
large amounts of water,
removing contact lenses if
present. Seek medical

attention.

[1]

First Aid: Skin Contact

Rinse skin thoroughly with
plenty of water. Remove

contaminated clothing.

First Aid: Inhalation

Move to fresh air. If breathing
is difficult, provide respiratory

support.

Fire Extinguishing Media

Use water spray, dry chemical,

foam, or carbon dioxide

extinguishers.

Experimental Protocols
Personal Protective Equipment (PPE)

When handling STING agonist-7, all personnel must wear the following personal protective

equipment to minimize exposure:

o Eye Protection: Safety goggles with side-shields are required.

e Hand Protection: Wear suitable protective gloves.

» Skin and Body Protection: An impervious lab coat or clothing is necessary.
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o Respiratory Protection: Use a suitable respirator, especially in areas with inadequate
ventilation or when handling the powdered form.

Spill Response Protocol

In the event of a spill, follow these steps to ensure safe cleanup:

Ensure Area is Ventilated: If a powder has been spilled, avoid creating dust.

o Wear Appropriate PPE: Before cleaning, ensure you are wearing the full personal protective
equipment listed above.

o Contain the Spill: For liquid spills, use an inert absorbent material (such as vermiculite, sand,
or earth) to contain the substance.

o Clean the Spill: Carefully sweep or scoop up the spilled material and place it into a
designated, labeled waste container.

o Decontaminate the Area: Clean the spill area with a suitable detergent and water.

» Dispose of Waste: Dispose of the contaminated absorbent material and cleaning supplies as
chemical waste in accordance with institutional and local regulations.

Step-by-Step Disposal Protocol

While STING agonist-7 is not classified as hazardous, it should be disposed of as chemical
waste. Do not dispose of this compound down the drain or in regular trash.

¢ \Waste Collection:

o Unused Solid Material: Collect any unused or waste STING agonist-7 in a clearly labeled,
sealed container designated for chemical waste.

o Contaminated Materials: Any items contaminated with STING agonist-7, such as pipette
tips, gloves, and weighing papers, should also be placed in the designated chemical waste
container.
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o Labeling: Ensure the waste container is accurately labeled with the chemical name ("STING
agonist-7"), CAS number (2767442-46-4), and any other information required by your
institution.

o Storage: Store the sealed waste container in a designated, secure area for chemical waste
pickup, away from incompatible materials.

e Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for pickup and proper disposal according to local, state, and federal regulations.

Visualized Workflows and Pathways
STING Signaling Pathway

The diagram below illustrates the canonical STING signaling pathway, which is activated by
agonists like STING agonist-7. This pathway is a key component of the innate immune

system.
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Caption: Canonical STING Signaling Pathway Activation.
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Disposal Workflow for STING Agonist-7

This workflow provides a logical sequence of steps for the safe disposal of STING agonist-7.

STING Agonist-7 Disposal Workflow

Start: Unused or
Contaminated STING Agonist-7

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Collect Waste
in a Designated Container

Step 3: Securely Seal and Label
Container with Chemical Name & CAS#

Step 4: Store in Designated
Chemical Waste Area

Step 5: Contact Institutional EHS
for Waste Pickup

End: Professional Disposal
(Follows Local/Federal Regulations)

Click to download full resolution via product page

Caption: Step-by-step disposal workflow for STING agonist-7.
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Disclaimer: This document provides guidance based on available Safety Data Sheets. Always
consult the full, most recent SDS from your supplier and contact your institution's
Environmental Health and Safety department for specific disposal protocols and to ensure
compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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